Cas no 596793-57-6 (7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid)

7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid is a heterocyclic compound featuring a thienopyridine core with a chloro substituent at the 7-position and a carboxylic acid functional group at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The presence of both electron-withdrawing (chloro) and electron-donating (carboxylic acid) groups enhances its reactivity in various coupling and functionalization reactions. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. This compound is particularly useful in medicinal chemistry for designing novel therapeutic agents due to its versatile scaffold.
7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid structure
596793-57-6 structure
Product Name:7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid
CAS No:596793-57-6
MF:C8H4ClNO2S
MW:213.640859603882
MDL:MFCD12923083
CID:839539
PubChem ID:11276033
Update Time:2025-06-06

7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid
    • LogP
    • 7-chloro-Thieno[3,2-b]pyridine-2-carboxylic acid
    • SCHEMBL199636
    • WYA79357
    • DB-013408
    • P11517
    • MFCD12923083
    • EN300-7423770
    • 7-chlorothieno[3,2-b]pyridine-2-carboxylicacid
    • OACQHLMJJRQAPO-UHFFFAOYSA-N
    • 596793-57-6
    • PB15103
    • Z1269202914
    • AS-50942
    • AKOS022172240
    • CS-0050035
    • DTXSID80460906
    • MDL: MFCD12923083
    • Inchi: 1S/C8H4ClNO2S/c9-4-1-2-10-5-3-6(8(11)12)13-7(4)5/h1-3H,(H,11,12)
    • InChI Key: OACQHLMJJRQAPO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=NC2C=C(C(=O)O)SC=21

Computed Properties

  • Exact Mass: 212.96522
  • Monoisotopic Mass: 212.9651272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.634
  • Boiling Point: 407.9°C at 760 mmHg
  • Flash Point: 200.5°C
  • Refractive Index: 1.733
  • PSA: 50.19

7-Chlorothieno[3,2-b]pyridine-2-carboxylic acid Pricemore >>

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